Cas no 39248-77-6 (Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester)

Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester structure
39248-77-6 structure
Product Name:Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester
CAS No:39248-77-6
MF:C11H14OS
MW:194.293262004852
CID:1510369
PubChem ID:12375461
Update Time:2025-04-21

Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester
    • S-methyl 2,4,6-trimethylbenzenecarbothioate
    • 39248-77-6
    • DTXSID90495067
    • S-Methyl 2,4,6-trimethylbenzene-1-carbothioate
    • Inchi: 1S/C11H14OS/c1-7-5-8(2)10(9(3)6-7)11(12)13-4/h5-6H,1-4H3
    • InChI Key: AVWVNSROYFSVMU-UHFFFAOYSA-N
    • SMILES: S(C)C(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 194.07662
  • Monoisotopic Mass: 194.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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